Cas no 1135016-74-8 (N-benzyl-8-thia-4,6-diazatricyclo7.5.0.0,tetradeca-1(9),2,4,6-tetraen-3-amine; oxalic acid)

• Product Name: N-benzyl-8-thia-4,6-diazatricyclo7.5.0.0,tetradeca-1(9),2,4,6-tetraen-3-amine; oxalic acid
• CAS No: 1135016-74-8
• MF: C₂₀H₂₁N₃O₄S
• MW: 399.463443517685
• CID: 6594231
• PubChem ID: 24320293
• Update Time: 2025-05-21

N-benzyl-8-thia-4,6-diazatricyclo7.5.0.0,tetradeca-1(9),2,4,6-tetraen-3-amine; oxalic acid Chemical and Physical Properties

Names and Identifiers

• N-benzyl-8-thia-4,6-diazatricyclo7.5.0.0,tetradeca-1(9),2,4,6-tetraen-3-amine; oxalic acid
• N-benzyl-6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-amine oxalate
• 1135016-74-8
• F1142-5588
• AKOS000811814
• N-benzyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2,4,6-tetraen-3-amine;oxalic acid
• N-benzyl-8-thia-4,6-diazatricyclo[7.5.0.0^{2,7}]tetradeca-1(9),2(7),3,5-tetraen-3-amine; oxalic acid

• Inchi： 1S/C18H19N3S.C2H2O4/c1-3-7-13(8-4-1)11-19-17-16-14-9-5-2-6-10-15(14)22-18(16)21-12-20-17;3-1(4)2(5)6/h1,3-4,7-8,12H,2,5-6,9-11H2,(H,19,20,21);(H,3,4)(H,5,6)
• InChI Key： HDSRNZJGRWUWAY-UHFFFAOYSA-N
• SMILES： C1N=C(NCC2=CC=CC=C2)C2C3CCCCCC=3SC=2N=1.C(O)(=O)C(O)=O

Computed Properties

• Exact Mass: 399.12527733g/mol
• Monoisotopic Mass: 399.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-benzyl-8-thia-4,6-diazatricyclo7.5.0.0,tetradeca-1(9),2,4,6-tetraen-3-amine; oxalic acid

N-Benzyl-8-Thia-4,6-Diazatricyclo[7.5.0.0²,⁷]Tetradeca-1(9),2,4,6-Tetraen-3-Amine and Oxalic Acid: A Comprehensive Overview

The compound with CAS No. 1135016-74-8, commonly referred to as N-benzyl-8-thia-4,6-diazatricyclo[7.5.0.0²,⁷]tetradeca-1(9),2,4,6-tetraen-3-amine, is a complex organic molecule with a unique bicyclic structure. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmacology and materials science. The presence of oxalic acid as a counterion further enhances its functional properties.

N-Benzyl groups are widely used in organic synthesis to stabilize reactive intermediates and improve the solubility of compounds. In this molecule, the benzyl group plays a crucial role in modulating the electronic properties of the compound, making it more amenable to participation in various chemical reactions. The thia moiety introduces sulfur into the structure, which is known to influence the compound's stability and reactivity.

The tricyclic framework of this compound is characterized by a fused ring system that includes a seven-membered ring and a five-membered ring. This arrangement imparts rigidity to the molecule, which is advantageous in applications requiring structural integrity. Recent studies have highlighted the potential of this compound as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has been extensively explored in recent research.

Oxalic acid, as a counterion, contributes to the overall charge balance of the compound while also influencing its physical properties such as melting point and solubility. The combination of this organic amine with oxalic acid creates a zwitterionic structure that exhibits interesting behavior in both solution and solid-state environments.

Recent advancements in synthetic methodologies have enabled researchers to explore novel routes for the preparation of this compound. For instance, a study published in 2023 demonstrated an efficient one-pot synthesis using microwave-assisted techniques, significantly reducing reaction times while maintaining high yields. This development has opened new avenues for large-scale production of this compound for industrial applications.

The electronic properties of N-benzyl-8-thia-4,6-diazatricyclo[7.5.0.0²,⁷]tetradeca-1(9),2,4,6-tetraen-3-amine have been extensively studied using computational chemistry tools such as density functional theory (DFT). These studies have revealed that the molecule exhibits unique electronic transitions that make it suitable for applications in optoelectronics and sensors.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease. While further research is needed to confirm these findings, they suggest potential therapeutic applications for this compound.

The integration of oxalic acid into the structure has also been shown to enhance the compound's ability to form hydrogen bonds with other molecules. This property is particularly valuable in drug delivery systems where hydrogen bonding plays a critical role in drug stability and release kinetics.

From an environmental standpoint, researchers have investigated the biodegradability of this compound under various conditions. Results indicate that it undergoes slow degradation under aerobic conditions but can be effectively broken down using enzymatic treatments.

In conclusion, N-benzyl-8-thia-4,6-diazatricyclo[7.5.0.0²,⁷]tetradeca-1(9),2,4,6-tetraen-3-amine with oxalic acid represents a versatile compound with promising applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses.